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Abstract
Trichlorofluoromethane, commonly known as CFC-11, is a chlorofluorocarbon (CFC) of

significant environmental concern due to its dual role as a potent ozone-depleting substance

and a powerful greenhouse gas.[1] Historically, it was widely used as a refrigerant, aerosol

propellant, and foam-blowing agent.[2][3] Although its production was phased out under the

Montreal Protocol, its long atmospheric lifetime and the existence of substantial legacy "banks"

in products like insulation foam mean it continues to be a focus of atmospheric research.[4][5]

[6] Recent studies have also highlighted unexpected emissions, suggesting violations of the

international agreement.[7][3][8] This guide provides a detailed overview of the atmospheric

chemistry of CFC-11, including its transport, stratospheric photolysis, and catalytic role in

ozone destruction. It summarizes key quantitative data, outlines experimental methodologies

for their determination, and presents visual diagrams of the core chemical processes.

Sources and Atmospheric Transport
CFC-11 is an exclusively anthropogenic compound.[4] Its primary historical applications

included refrigeration, air conditioning, and, notably, as a blowing agent for polyurethane

foams.[9][10] The Montreal Protocol of 1987 mandated a phase-out of its production, which

was to be completed globally by 2010.[1][3]
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Despite the ban, atmospheric monitoring has revealed that the decline in CFC-11

concentrations slowed significantly after 2012, indicating new, unreported emissions.[7][4][6]

Research has traced a significant portion of these emissions to eastern China, likely from the

use of CFC-11 in foam insulation.[1][3] These emissions, if continued, could delay the recovery

of the ozone layer.[7][11]

Once released, CFC-11 is exceptionally stable in the troposphere, the lowest layer of the

atmosphere.[5][12] This stability allows it to be transported over long distances and become

well-mixed globally.[5] Its primary removal mechanism does not occur until it drifts into the

stratosphere, the atmospheric layer above the troposphere.[5][12][13]

Stratospheric Chemistry and Ozone Depletion
The environmental threat from CFC-11 stems from its behavior in the stratosphere. Here, it

undergoes photochemical reactions that initiate a catalytic cycle leading to the destruction of

ozone (O₃).

Photodissociation
In the stratosphere, CFC-11 is exposed to high-energy ultraviolet (UV) radiation from the sun,

specifically in the 190–230 nm range, which it does not encounter in the troposphere.[14] This

UV radiation has sufficient energy to break the carbon-chlorine bonds in the CFC-11 molecule,

a process known as photodissociation or photolysis. This reaction releases a highly reactive

chlorine atom (Cl•).[9][12][14]

Reaction: CCl₃F + UV light → •CCl₂F + Cl•

This initial step is the primary sink for atmospheric CFC-11.[15]

CFC-11 (CCl₃F)

•CCl₂F + Cl•

Photolysis

Stratospheric
UV Radiation (hv)
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Figure 1: Photodissociation of CFC-11 in the stratosphere.

Catalytic Ozone Destruction
The chlorine atom released from the photolysis of CFC-11 acts as a catalyst to destroy ozone

molecules. A single chlorine atom can destroy thousands of ozone molecules before it is

removed from the stratosphere.[16][17] The catalytic cycle consists of two main reactions:

A chlorine atom reacts with an ozone molecule to produce chlorine monoxide (ClO•) and an

oxygen molecule (O₂).[18][19]

The chlorine monoxide radical then reacts with a free oxygen atom (O), which is present in

the stratosphere, to regenerate the chlorine atom and produce another oxygen molecule.[16]

[19]

Reaction Cycle:

Cl• + O₃ → ClO• + O₂

ClO• + O → Cl• + O₂

Net Reaction: O₃ + O → 2O₂

The chlorine atom is regenerated at the end of the cycle, allowing it to participate in the

destruction of many more ozone molecules.[16][20] This catalytic process is what makes CFCs

so damaging to the ozone layer.[17]
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Figure 2: Catalytic cycle of ozone destruction by chlorine radicals.

Quantitative Atmospheric Data
The environmental impact of CFC-11 is quantified by several key metrics, which are

summarized below.
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Parameter Value Reference(s)

Chemical Formula CCl₃F [1]

Molar Mass 137.36 g·mol⁻¹ [1]

Boiling Point 23.77 °C [1][3]

Atmospheric Lifetime 45 - 52 years [7][10][13]

Ozone Depletion Potential

(ODP)
1.0 (by definition) [1][13][21]

Global Warming Potential

(GWP)

100-year time horizon 4,660 - 5,000 [13][22][23]

Note: The ODP of all other ozone-depleting substances is measured relative to CFC-11, which

is assigned a reference value of 1.0.[13][21] The GWP is measured relative to carbon dioxide

(CO₂), which has a GWP of 1.[13][24]

Experimental Protocols and Methodologies
The determination of the atmospheric properties of CFC-11 relies on a combination of

laboratory measurements, atmospheric observations, and modeling.

Determination of Atmospheric Lifetime
The atmospheric lifetime of CFC-11 is not measured directly but is calculated based on global

emission rates and atmospheric concentrations.

Observational Data: Long-term, high-precision measurements of atmospheric CFC-11

concentrations are conducted by global monitoring networks like the Advanced Global

Atmospheric Gases Experiment (AGAGE) and the National Oceanic and Atmospheric

Administration (NOAA).[4][8][25] These networks use gas chromatography with mass

spectrometry (GC-MS) or electron capture detection (GC-ECD) to analyze air samples

collected from remote sites around the world.[25][26]
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Modeling: The data from these networks are used in atmospheric transport models (e.g., 3-D

chemical transport models like TOMCAT/SLIMCAT) to infer global emission rates and

lifetimes.[4] The models simulate the movement and loss of CFC-11 in the atmosphere.[7]

The lifetime is calculated by dividing the total atmospheric burden of CFC-11 by its total

annual loss rate.[15][27] Recent studies also account for the ocean's role as a reservoir,

which can affect lifetime calculations.[15][28]

Measurement of UV Absorption Cross-Sections
The rate of CFC-11 photolysis in the stratosphere depends on its UV absorption cross-section,

which is a measure of its ability to absorb photons of a specific wavelength.

Laboratory Protocol: These cross-sections are measured in a laboratory setting. A beam of

UV light of a known wavelength and intensity is passed through a sample of CFC-11 gas at a

controlled temperature and pressure. The amount of light that passes through the sample is

measured by a detector. By applying the Beer-Lambert law, the absorption cross-section can

be calculated. These experiments are repeated across a range of wavelengths (e.g., 190-

230 nm) and temperatures (203-288 K) to simulate conditions throughout the stratosphere.

[14][29] The resulting data are crucial inputs for chemistry-climate models to accurately

calculate the atmospheric lifetime of CFC-11.[29]

Reaction Rate Constant Determination
While the dominant loss process for CFC-11 is stratospheric photolysis, its reaction with other

chemical species (like excited oxygen atoms) contributes to its overall lifetime.[15]

Laboratory Protocol: The rates of these minor reactions are also determined in laboratory

experiments. Techniques such as discharge-flow or flash photolysis systems are used to

generate the reactive species (e.g., O(¹D)). The decay of the reactant or the formation of a

product is then monitored over time, typically using spectroscopic methods, to determine the

reaction rate constant. These experiments are conducted under various temperature and

pressure conditions to match those found in the atmosphere.[30]

Overall Atmospheric Lifecycle
The complete atmospheric journey of CFC-11 involves its emission, transport to the

stratosphere, and eventual chemical destruction, which in turn impacts stratospheric ozone.
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Figure 3: The atmospheric lifecycle of CFC-11.

Conclusion
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The atmospheric chemistry of trichlorofluoromethane is characterized by its inertness in the

troposphere and its photochemical destruction in the stratosphere. This process releases

chlorine atoms that catalytically destroy the protective ozone layer.[17][31] Furthermore, CFC-

11 is a potent greenhouse gas, contributing to global warming.[7][22] While the Montreal

Protocol has been successful in curbing the production and emission of CFC-11, leading to a

decline in its atmospheric concentration, the recent discovery of renewed emissions

underscores the need for continued vigilance and scientific monitoring.[2][8] Understanding the

detailed chemical pathways, reaction kinetics, and atmospheric lifetime of CFC-11 remains

critical for accurately modeling the future of the stratospheric ozone layer and the global

climate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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